7-Amino-8-iodoketanserin
7-Amino-8-iodoketanserin
Brand Name:
Vulcanchem
CAS No.:
105554-25-4
VCID:
VC20789741
InChI:
InChI=1S/C22H22FIN4O3/c23-15-3-1-13(2-4-15)20(29)14-7-9-27(10-8-14)11-12-28-21(30)16-5-6-17(25)18(24)19(16)26-22(28)31/h1-6,14H,7-12,25H2,(H,26,31)/i24-2
SMILES:
C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCN3C(=O)C4=C(C(=C(C=C4)N)I)NC3=O
Molecular Formula:
C22H22FIN4O3
Molecular Weight:
534.3 g/mol
7-Amino-8-iodoketanserin
CAS No.: 105554-25-4
Cat. No.: VC20789741
Molecular Formula: C22H22FIN4O3
Molecular Weight: 534.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 105554-25-4 |
|---|---|
| Molecular Formula | C22H22FIN4O3 |
| Molecular Weight | 534.3 g/mol |
| IUPAC Name | 7-amino-3-[2-[4-(4-fluorobenzoyl)piperidin-1-yl]ethyl]-8-(125I)iodanyl-1H-quinazoline-2,4-dione |
| Standard InChI | InChI=1S/C22H22FIN4O3/c23-15-3-1-13(2-4-15)20(29)14-7-9-27(10-8-14)11-12-28-21(30)16-5-6-17(25)18(24)19(16)26-22(28)31/h1-6,14H,7-12,25H2,(H,26,31)/i24-2 |
| Standard InChI Key | GRIQEEZFSFFWGV-XXFZXMJFSA-N |
| Isomeric SMILES | C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCN3C(=O)C4=C(C(=C(C=C4)N)[125I])NC3=O |
| SMILES | C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCN3C(=O)C4=C(C(=C(C=C4)N)I)NC3=O |
| Canonical SMILES | C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCN3C(=O)C4=C(C(=C(C=C4)N)I)NC3=O |
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